Cas no 2171786-46-0 (2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-(1-methyl-1H-pyrazol-5-yl)acetic acid)
2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-(1-methyl-1H-pyrazol-5-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-(1-methyl-1H-pyrazol-5-yl)acetic acid
- 2171786-46-0
- EN300-1525038
- 2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-(1-methyl-1H-pyrazol-5-yl)acetic acid
-
- Inchi: 1S/C26H28N4O5/c1-30-22(13-15-28-30)24(25(32)33)29-23(31)12-6-7-14-27-26(34)35-16-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h2-5,8-11,13,15,21,24H,6-7,12,14,16H2,1H3,(H,27,34)(H,29,31)(H,32,33)
- InChI Key: HWGZXMVKCXIAQO-UHFFFAOYSA-N
- SMILES: O(C(NCCCCC(NC(C(=O)O)C1=CC=NN1C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 476.20597001g/mol
- Monoisotopic Mass: 476.20597001g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 11
- Complexity: 727
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 123Ų
2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-(1-methyl-1H-pyrazol-5-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1525038-0.05g |
2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-(1-methyl-1H-pyrazol-5-yl)acetic acid |
2171786-46-0 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1525038-0.1g |
2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-(1-methyl-1H-pyrazol-5-yl)acetic acid |
2171786-46-0 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1525038-0.25g |
2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-(1-methyl-1H-pyrazol-5-yl)acetic acid |
2171786-46-0 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1525038-0.5g |
2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-(1-methyl-1H-pyrazol-5-yl)acetic acid |
2171786-46-0 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1525038-1.0g |
2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-(1-methyl-1H-pyrazol-5-yl)acetic acid |
2171786-46-0 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1525038-2.5g |
2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-(1-methyl-1H-pyrazol-5-yl)acetic acid |
2171786-46-0 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1525038-5.0g |
2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-(1-methyl-1H-pyrazol-5-yl)acetic acid |
2171786-46-0 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1525038-10.0g |
2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-(1-methyl-1H-pyrazol-5-yl)acetic acid |
2171786-46-0 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1525038-50mg |
2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-(1-methyl-1H-pyrazol-5-yl)acetic acid |
2171786-46-0 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1525038-100mg |
2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-(1-methyl-1H-pyrazol-5-yl)acetic acid |
2171786-46-0 | 100mg |
$2963.0 | 2023-09-26 |
2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-(1-methyl-1H-pyrazol-5-yl)acetic acid Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-(1-methyl-1H-pyrazol-5-yl)acetic acid
2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-(1-methyl-1H-pyrazol-5-yl)acetic Acid: A Comprehensive Overview
The compound 2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-(1-methyl-1H-pyrazol-5-yl)acetic acid, identified by the CAS number 2171786-46-0, is a highly specialized chemical entity with significant potential in various fields, particularly in pharmaceutical and biotechnological applications. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a pentanamide chain, and a substituted pyrazole moiety. The integration of these functional groups endows the molecule with unique properties that make it a valuable tool in modern chemical research.
The synthesis of this compound involves a multi-step process that typically begins with the preparation of the Fmoc group, a well-known protecting group in peptide chemistry. The Fmoc group is attached to the pentanamide chain through an amide bond, ensuring stability and facilitating further modifications. The pyrazole ring, substituted with a methyl group at position 5, is introduced via a coupling reaction, often utilizing coupling agents such as HATU or EDCI. This step is critical as it determines the reactivity and selectivity of the final product.
Recent studies have highlighted the importance of this compound in drug discovery efforts. The Fmoc group plays a pivotal role in protecting amino groups during peptide synthesis, ensuring precise control over the formation of complex polypeptides. Moreover, the pyrazole moiety is known for its ability to engage in hydrogen bonding and π-interactions, making it an attractive component for designing bioactive molecules. Researchers have explored its potential as a building block for creating novel antibiotics, anticancer agents, and enzyme inhibitors.
In terms of applications, this compound has shown promise in the development of targeted therapies. For instance, its ability to modulate enzyme activity has been leveraged in designing inhibitors for kinases and proteases, which are key targets in oncology and inflammatory diseases. Additionally, the compound's stability under physiological conditions makes it suitable for use in drug delivery systems. Recent advancements in click chemistry have further expanded its utility by enabling rapid and efficient conjugation to other biomolecules.
The structural versatility of 2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-(1-methyl-1H-pyrazol-5-yl)acetic acid has also made it a valuable tool in materials science. Its ability to form self-assembled monolayers (SAMs) on various surfaces has been exploited in the creation of advanced sensors and nanodevices. Furthermore, its compatibility with common analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy facilitates detailed characterization and quality control.
In conclusion, the compound CAS number 2171786-46-0, or 2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-(1-methyl-1H-pyrazol-5-y)acetic acid, represents a cutting-edge chemical entity with diverse applications across multiple disciplines. Its unique structure, combined with recent advances in synthetic methodologies and bioactivity studies, positions it as a key player in future innovations within the chemical sciences.
2171786-46-0 (2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-(1-methyl-1H-pyrazol-5-yl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)